2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid

• IUPAC Name: 2-fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C12H9FN2O4/c1-6-4-10(19-15-6)11(16)14-7-2-3-9(13)8(5-7)12(17)18/h2-5H,1H3,(H,14,16)(H,17,18)
• InChI Key: AOTMFONCIPJJLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C12H9FN2O4
• Molecular Weight: 264.21 g/mol

Description

2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid, also known as FOBA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. FOBA is a derivative of benzoic acid, which is a common organic compound that is widely used in the food and pharmaceutical industries. FOBA has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid inhibits the activity of thymidylate synthase by binding to its active site. Thymidylate synthase is an enzyme that is responsible for the synthesis of thymidine, which is a building block of DNA. By inhibiting this enzyme, 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid prevents the synthesis of DNA in cancer cells, leading to their death. 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has been found to exhibit various biochemical and physiological effects. In addition to its anticancer activity, 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has been found to have anti-inflammatory and antioxidant properties. It has also been found to inhibit the activity of enzymes involved in the metabolism of drugs and toxins, making it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. It is also stable under a wide range of conditions, making it suitable for use in various assays. However, 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has limitations in terms of its solubility and bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for research on 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid. One area of research is in the development of 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid-based anticancer drugs. Researchers are exploring the use of 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid in combination with other anticancer drugs to enhance their efficacy. Another area of research is in the development of 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid-based drugs for the treatment of inflammatory diseases and other conditions. Researchers are also exploring the use of 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid in drug delivery systems, such as nanoparticles, to improve its bioavailability and efficacy. Overall, 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has significant potential for drug development and further research is needed to fully explore its therapeutic applications.

Synthesis Methods

2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid can be synthesized through a multistep process involving the reaction of 2-fluoro-5-nitrobenzoic acid with 3-methyl-1,2-oxazole-5-carbonyl chloride in the presence of a base. The resulting intermediate is then reduced using a reducing agent, such as sodium borohydride, to yield 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid. This synthesis method has been optimized to yield high purity and yield of 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid.

Scientific Research Applications

2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of research is in the development of anticancer drugs. 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It works by inhibiting the activity of a protein called thymidylate synthase, which is essential for DNA synthesis in cancer cells. 2-Fluoro-5-[(3-methyl-1,2-oxazole-5-carbonyl)amino]benzoic acid has also been found to enhance the activity of other anticancer drugs, making it a promising candidate for combination therapy.